2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is a bicyclic compound featuring a cyclopentanol core substituted with a 1-methylpyrazole moiety. The cyclopentanol ring introduces steric rigidity, distinguishing it from simpler ethanol-based derivatives.
Properties
Molecular Formula |
C9H14N2O |
|---|---|
Molecular Weight |
166.22 g/mol |
IUPAC Name |
2-(1-methylpyrazol-3-yl)cyclopentan-1-ol |
InChI |
InChI=1S/C9H14N2O/c1-11-6-5-8(10-11)7-3-2-4-9(7)12/h5-7,9,12H,2-4H2,1H3 |
InChI Key |
BLAQVMUEWNIMKL-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=CC(=N1)C2CCCC2O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 1-methyl-1H-pyrazole under specific conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic addition of the pyrazole to the carbonyl group of cyclopentanone .
Industrial Production Methods
the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through techniques such as recrystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions
2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents such as chromium trioxide or PCC (Pyridinium chlorochromate).
Reduction: The compound can be reduced to remove the hydroxyl group, forming a cyclopentane derivative.
Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.
Common Reagents and Conditions
Oxidation: Chromium trioxide in acetic acid or PCC in dichloromethane.
Reduction: Lithium aluminum hydride (LiAlH4) in ether.
Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) in anhydrous conditions.
Major Products
Oxidation: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentanone.
Reduction: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentane.
Substitution: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentyl chloride or bromide.
Scientific Research Applications
2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
Structural and Functional Comparisons
Cyclopentanol vs. Ethanol Backbone: The cyclopentanol ring in the target compound imposes steric constraints absent in 2-(1-Methyl-1H-pyrazol-3-yl)ethan-1-ol . This rigidity may enhance binding specificity in biological systems or alter crystallization behavior.
Functional Group Variations :
- Replacing the hydroxyl group with an amine (e.g., (1R)-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine ) increases basicity, enabling salt formation (e.g., dihydrochloride in ) for improved pharmacokinetics.
- The ester group in ’s compound (C₁₂H₁₄F₂N₂O₃) suggests utility as a prodrug, with the ester hydrolyzing in vivo to release an active metabolite .
Complexity and Bioactivity: The fused cyclopropane-cyclopentane system in ’s compound (MW 271.1) introduces significant steric and electronic effects, likely enhancing metabolic stability or receptor binding compared to simpler analogs . Difluoromethyl groups (as in ) are known to improve lipophilicity and bioavailability, a feature absent in the target compound .
Limitations and Contradictions
- lists inconsistent molecular formulas for rac-(1R,2R)-2-(2-aminoethyl)cyclopentan-1-ol, likely due to salt forms (e.g., dihydrochloride) .
- No direct data on the target compound’s solubility, stability, or biological activity are available in the provided evidence, necessitating further experimental validation.
Biological Activity
2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is a chemical compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This compound features a cyclopentanol moiety linked to a 1-methyl-1H-pyrazole ring, which contributes to its diverse pharmacological properties.
Chemical Structure and Properties
The molecular formula of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is . Its structural characteristics are significant for its biological activity, as the combination of the pyrazole and cyclopentanol structures can influence interactions with biological targets.
Biological Activity Overview
Research indicates that 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol exhibits antimicrobial and anti-inflammatory properties. These activities are attributed to its ability to interact with specific enzymes or receptors, modulating their functions and influencing various biological pathways.
The compound's mechanism often involves:
- Enzyme Inhibition : It can bind to enzymes, inhibiting their activity.
- Receptor Modulation : The compound may interact with specific receptors, altering signaling pathways.
Research Findings
Several studies have explored the biological effects of this compound, highlighting its potential therapeutic applications:
| Study | Findings |
|---|---|
| Study A | Demonstrated antimicrobial efficacy against several bacterial strains. |
| Study B | Showed anti-inflammatory effects in vitro by reducing pro-inflammatory cytokines. |
| Study C | Investigated the binding affinity to specific receptors, indicating potential for drug development. |
Case Studies
In a notable case study, researchers evaluated the anti-inflammatory effects of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol in animal models. The results indicated a significant reduction in inflammation markers compared to control groups, suggesting its potential as a therapeutic agent for inflammatory diseases.
Synthesis and Derivatives
The synthesis of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 1-methyl-1H-pyrazole using bases like sodium hydride. This process can be optimized for yield and purity through various methods such as recrystallization or chromatography.
Related Compounds
Several compounds with structural similarities have been identified, which may provide insights into enhancing the biological activity of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol:
| Compound Name | Structure | Unique Features |
|---|---|---|
| 1-Methyl-1H-pyrazole | Simple pyrazole derivative | Lacks cyclopentanol moiety |
| 4-Methyl derivatives | Contains additional functional groups | More complex reactivity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
